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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of calcium

lactate pentahydrate (C₆H₁₀CaO₆·5H₂O). The information is curated for professionals in

research, scientific, and pharmaceutical development fields, with a focus on quantitative data,

experimental methodologies, and logical visualizations to support advanced applications.

General and Physicochemical Properties
Calcium lactate pentahydrate is a white, crystalline salt consisting of two lactate anions for

each calcium cation, complexed with five molecules of water.[1] It is odorless and may present

as a granular powder.[2][3] This compound is a common food additive (E327) and is widely

used in the pharmaceutical industry as a bioavailable calcium source for treating calcium

deficiencies.[1][2][4]

Table 1: General Properties of Calcium Lactate Pentahydrate
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Property Value Citations

IUPAC Name

Calcium bis(2-

hydroxypropanoate)

pentahydrate

[1][5]

Molecular Formula C₆H₁₀CaO₆·5H₂O [3][6][7]

Molecular Weight 308.29 g/mol [2][5][7]

CAS Number 5743-47-5 [2][3][7]

Appearance

White to almost white,

crystalline or granular powder.

[8][9]

[8][9]

Odor Almost odorless [6]

Density 1.494 g/cm³ [1]

Bulk Density 300 - 500 kg/m ³ [9][10]

Solubility Profile
Calcium lactate pentahydrate is known for its good solubility in water, which enhances its

bioavailability compared to other calcium salts like calcium citrate.[1][2] Its solubility is

temperature-dependent.

Table 2: Solubility of Calcium Lactate
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Citations

Water 10
4.8 (anhydrous L-

lactate)
[1]

Water 20
5.8 (anhydrous L-

lactate)
[1]

Water 25
6.7 (anhydrous L-

lactate)
[1]

Water 25 7.9 (as pentahydrate) [2]

Water 25
9.0 (trihydrate and

pentahydrate)
[8]

Water 30
8.5 (anhydrous L-

lactate)
[1]

Boiling Water - Freely Soluble [6][8]

Ethanol (96%) -
Very slightly soluble /

Insoluble
[1][8]

Methanol - Very soluble [1]

Thermal and Stability Characteristics
Calcium lactate pentahydrate is somewhat efflorescent, losing its water of hydration in a dry

atmosphere or upon heating.[1][3] The dehydration process converts the crystalline

pentahydrate form into an amorphous anhydrous state.[11][12]

Table 3: Thermal Properties of Calcium Lactate Pentahydrate
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Property Value Notes Citations

Melting Point ~120 °C Becomes anhydrous. [1][3]

Melting Point

(Anhydrous)
240 °C - [1][9]

Dehydration

Temperature
35 - 135 °C

Loses water in a dry

atmosphere.[1] The

process is reversible

at 25°C and 75%

relative humidity.[1]

[1]

Ignition Temperature 610 °C - [9][13]

Loss on Drying 22.0 - 27.0%

Corresponds to the

loss of five water

molecules.

[3][6]

Aqueous Solution Properties
Aqueous solutions of calcium lactate are nearly neutral to slightly alkaline.[1] The lactate ion,

being the conjugate base of a weak acid (lactic acid), undergoes slight hydrolysis, which can

result in a pH slightly above 7.[1]

Table 4: pH of Aqueous Calcium Lactate Solutions

Concentration Temperature (°C) pH Range Citations

5% (w/v) - 6.0 - 8.0 [2][6]

50 g/L (5%) 20 ~7.0 [9][13]

71 g/L (7.1%) - 6.0 - 8.0 [9]

10% (w/v) - 6.0 - 8.0 [2]

20% (v/v) - 6.0 - 8.0 [14]

Experimental Protocols
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Detailed methodologies are crucial for the accurate characterization of calcium lactate

pentahydrate's physical properties.

This protocol is designed to study the thermal decomposition and dehydration behavior of

calcium lactate pentahydrate.

Objective: To determine the temperature and kinetics of water loss and subsequent

decomposition.

Instrumentation: A thermogravimetric analyzer (TGA) coupled with a differential scanning

calorimeter (DSC). Evolved gases can be analyzed using coupled FTIR or Mass

Spectrometry (MS).[15]

Sample Preparation: Accurately weigh approximately 5-10 mg of calcium lactate

pentahydrate into an aluminum or ceramic pan.

Experimental Conditions:

Heating Rate: A controlled heating rate, typically between 5 to 20 °C/min, is applied.

Studies have utilized rates of 10 °C/min.[15][16]

Temperature Range: Heat the sample from ambient temperature (e.g., 25 °C) up to 800-

1000 °C to observe all thermal events.[15][16]

Atmosphere: Conduct the analysis under an inert nitrogen atmosphere (flow rate ~50

mL/min) to prevent oxidative decomposition.[15][16]

Data Analysis:

TGA Curve: The TGA curve plots mass loss (%) against temperature. The first major

weight loss corresponds to the dehydration of the five water molecules.[11] Subsequent

weight loss steps relate to the decomposition of the anhydrous salt into calcium carbonate

and finally calcium oxide.[11]

DSC Curve: The DSC curve plots heat flow against temperature. An endothermic peak

around 95-120 °C indicates the energy required for dehydration.[1][17]
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Kinetics: Analyze the dehydration and decomposition kinetics using models such as the

Hancock-Sharp, Flynn–Wall–Ozawa (FWO), or Kissinger–Akahira–Sunose (KAS)

equations.[12][15]

This protocol is used to identify the crystalline form of calcium lactate and differentiate between

its enantiomeric variants.

Objective: To confirm the crystalline structure of the pentahydrate form and distinguish

between L-lactate and DL-lactate (racemic) forms.[18]

Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source.

Sample Preparation: Gently grind the calcium lactate pentahydrate crystals into a fine

powder using a mortar and pestle. Pack the powder into a sample holder.

Experimental Conditions:

Scan Range (2θ): Scan over a 2θ range of 5° to 50°.

Step Size and Scan Speed: Use a step size of 0.02° and a suitable scan speed to obtain a

high-resolution diffraction pattern.

Data Analysis:

Compare the resulting diffractogram with reference patterns from crystallographic

databases (e.g., PDF card number 00-029-1596 for calcium lactate pentahydrate).[19]

The diffraction patterns for calcium L-lactate pentahydrate and calcium DL-lactate

pentahydrate are distinct, allowing for their differentiation.[18][19] The PXRD results

confirm that the pentahydrate form is crystalline, while the anhydrous form is typically

amorphous.[11][12]

Visualizations: Workflows and Logical Relationships
Diagrams created using Graphviz DOT language illustrate key processes and relationships

involving calcium lactate pentahydrate.
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Caption: Workflow of the reversible dehydration and hydration of calcium lactate.
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Caption: Simplified flowchart for the production of calcium lactate.
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Caption: Relationship between different forms of calcium lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

